5-Amino-6-dimethylamino-1,3-dimethyl-1,3-dihydro-benzoimidazol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound, also known as 5-amino-6-(dimethylamino)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride hydrate, has a molecular weight of 311.21 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H16N4O.2ClH.H2O/c1-13(2)8-6-10-9(5-7(8)12)14(3)11(16)15(10)4;;;/h5-6H,12H2,1-4H3;2*1H;1H2 . This indicates the presence of carbon, hydrogen, nitrogen, oxygen, and chlorine atoms in the molecule.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 311.21 .Scientific Research Applications
Antibacterial and Antifungal Activities
A study by Karale, Rindhe, & Rode (2015) explored the synthesis of benzimidazolone derivatives, including compounds similar to 5-Amino-6-dimethylamino-1,3-dimethyl-1,3-dihydro-benzoimidazol-2-one. These compounds exhibited significant antibacterial, antituberculosis, and antifungal activities against various microorganisms.
Semiconductor Research
The reactivity of 1,3-Dimethyl-2-(4-(dimethylamino)phenyl)-2,4-dihydro-1H-benzoimidazole, a related compound, in semiconductor research was studied by Jhulki et al. (2021). This compound is utilized as an air-stable n-dopant for organic semiconductors, and its reactivity with various semiconductor molecules was investigated.
Synthesis of New Chemical Structures
Research by Uršič, Svete, & Stanovnik (2010) focused on creating new chemical structures through synthesis involving compounds similar to this compound, leading to the discovery of a new triazafulvalene system.
Corrosion Inhibition
A study by Hu et al. (2016) investigated benzothiazole derivatives, which are chemically related to the compound , for their corrosion inhibiting effects against steel in acidic environments. These findings have implications for industrial applications.
Anti-inflammatory Applications
Research by Prajapat & Talesara (2016) synthesized benzimidazole derivatives and screened them for anti-inflammatory activity, demonstrating the potential of such compounds in medical applications.
Optical Activity in Amino Acid Derivatives
The work of Hasan et al. (2000) involved the reduction of similar compounds to 5-aminobenzimidazoles, leading to the creation of optically active amino acid derivatives, indicating potential applications in stereochemistry and pharmaceuticals.
Synthesis of Novel Benzimidazole Derivatives
Mehranpour & Zahiri (2014) developed new benzimidazole derivatives through a synthesis process involving 2-substituted 1,3-bis(dimethylamino)-trimethinium salts, as reported in their study Mehranpour & Zahiri (2014). This research contributes to expanding the range of benzimidazole-based compounds for various applications.
Safety and Hazards
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown . More research is needed to identify the specific pathways this compound affects and the downstream effects of these interactions.
Action Environment
The influence of environmental factors on the compound’s action, efficacy, and stability is currently unknown . More research is needed to understand how factors such as temperature, pH, and presence of other compounds might affect the action of this compound.
Properties
IUPAC Name |
5-amino-6-(dimethylamino)-1,3-dimethylbenzimidazol-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N4O/c1-13(2)8-6-10-9(5-7(8)12)14(3)11(16)15(10)4/h5-6H,12H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUKLITHWMNPWMM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C(=C2)N)N(C)C)N(C1=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.